N-allyl-2-(2-bromobenzoyl)hydrazinecarbothioamide

• IUPAC Name: 1-[(2-bromobenzoyl)amino]-3-prop-2-enylthiourea
• InChI: InChI=1S/C11H12BrN3OS/c1-2-7-13-11(17)15-14-10(16)8-5-3-4-6-9(8)12/h2-6H,1,7H2,(H,14,16)(H2,13,15,17)
• InChI Key: DZYGBYNDJUYWQA-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=S)NNC(=O)C1=CC=CC=C1Br
• Molecular Formula: C11H12BrN3OS
• Molecular Weight: 314.20 g/mol

Description

N-allyl-2-(2-bromobenzoyl)hydrazinecarbothioamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as BBTA and has been found to have a variety of interesting properties that make it a valuable tool for researchers in various fields.

Mechanism of Action

The mechanism of action of BBTA is not fully understood, but it is believed to involve the inhibition of certain enzymes that are essential for the growth and survival of cancer cells. This compound has been found to be particularly effective in inhibiting the activity of carbonic anhydrase IX, an enzyme that is overexpressed in many types of cancer cells.
Biochemical and Physiological Effects:
BBTA has been found to have a variety of biochemical and physiological effects, including the inhibition of cancer cell growth, the reduction of tumor size, and the induction of apoptosis (programmed cell death) in cancer cells. This compound has also been found to have anti-inflammatory properties and has been shown to reduce the production of pro-inflammatory cytokines in vitro.

Advantages and Limitations for Lab Experiments

One of the main advantages of BBTA is its ability to selectively inhibit the activity of certain enzymes, making it a valuable tool for researchers studying enzyme inhibition and drug development. However, this compound does have some limitations, including its relatively low solubility in water and its potential toxicity to normal cells at high concentrations.

Future Directions

There are many potential future directions for the study of BBTA, including the development of new drugs based on its structure and the further investigation of its mechanism of action. Researchers may also explore the use of BBTA in combination with other drugs or therapies to enhance its anti-cancer effects. Additionally, further studies are needed to determine the potential toxic effects of BBTA and to optimize its use in laboratory experiments.

Scientific Research Applications

BBTA has been used in a variety of scientific research applications, including the study of enzyme inhibition, cancer cell growth inhibition, and the development of new drugs. This compound has been found to be particularly effective in inhibiting the growth of cancer cells in vitro and has shown promise as a potential anti-cancer agent.